2-(4-Nitrobenzyl)propane-1,3-diol

• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 2-[(4-nitrophenyl)methyl]propane-1,3-diol
• InChI: InChI=1S/C10H13NO4/c12-6-9(7-13)5-8-1-3-10(4-2-8)11(14)15/h1-4,9,12-13H,5-7H2
• InChI Key: CCYJTBGSFAPPEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(CO)CO)[N+](=O)[O-]

Description

2-(4-Nitrobenzyl)propane-1,3-diol is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaBH4 (14.35 g, 379.3 mmol) in EtOH (200 mL) was added dropwise a solution of 23 (11.2 g, 37.93 mmol) in EtOH (100 mL) and the mixture was refluxed for 16 hours. After addition of an aqueous NH4Cl solution (5%, 150 mL) in small portions, the solution was distilled under vacuum to remove EtOH. CH2Cl2 (200 mL) was added and the mixture was filtered. The two layers were separated, and the aqueous phase was extracted with CH2Cl2 (3×50 mL). The combined organic phases were washed with aqueous NaHCO3 (5%, 100 mL), dried over MgSO4 and concentrated under vacuum. The resulting yellow oil was recrystallized from EtOAC/hexane to give off-white powder 24 (6.81 g, 85% yield).